Cas no 31930-36-6 (Ethyl Cis-\u200b3-\u200biodoacrylate)

• Product Name: Ethyl Cis-\u200b3-\u200biodoacrylate
• CAS No: 31930-36-6
• MF: C₅H₇IO₂
• MW: 226.012354135513
• MDL: MFCD00209584
• CID: 95453
• PubChem ID: 24866512
• Update Time: 2025-10-29

Ethyl Cis-\u200b3-\u200biodoacrylate Chemical and Physical Properties

Names and Identifiers

• CIS-3-IODOACRYLIC ACID ETHYL ESTER
• ETHYL CIS-3-IODOACRYLATE
• Ethyl cis-3-Iodoacrylate (stabilized with Copper chip)
• cis-3-iodo-acrylic acid ethyl ester
• ethyl cis-3-iodo-acrylate
• cis-3-Iodoacrylic Acid Ethyl Ester (stabilized with Copper chip)
• ethyl (Z)-3-iodoprop-2-enoate
• (z)-ethyl-3-iodo-acrylate
• EN300-7424659
• AKOS024386598
• 31930-36-6
• A875764
• SCHEMBL2584885
• AS-58240
• MFCD00209584
• ethyl (2Z)-3-iodoprop-2-enoate
• 2-propenoic acid, 3-iodo-, ethyl ester, (2Z)-
• (Z)-Ethyl 3-iodoacrylate
• Ethyl cis-3-iodoacrylate, 98%
• AELYFQSZXFFNGP-ARJAWSKDSA-N
• (Z)-ethyl-3-iodoacrylate
• ethyl (2Z)-3-iodoacrylate
• CS-0151925
• InChI=1/C5H7IO2/c1-2-8-5(7)3-4-6/h3-4H,2H2,1H3/b4-3
• 2-(1-Hydroxycyclohexyl)-2-(3-(((2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl)amino)methyl)-4-methoxyphenyl)acetonitrile
• Ethyl Cis-\u200b3-\u200biodoacrylate

• MDL： MFCD00209584
• Inchi： 1S/C5H7IO2/c1-2-8-5(7)3-4-6/h3-4H,2H2,1H3/b4-3-
• InChI Key： AELYFQSZXFFNGP-ARJAWSKDSA-N
• SMILES： I/C=C\C(=O)OCC

Computed Properties

• Exact Mass: 225.94900
• Monoisotopic Mass: 225.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.765 g/mL at 25 °C(lit.)
• Boiling Point: 85 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• Refractive Index: n20/D 1.533(lit.)
• PSA: 26.30000
• LogP: 1.49820
• Solubility: Not determined

Ethyl Cis-\u200b3-\u200biodoacrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl Cis-\u200b3-\u200biodoacrylate

Recent Advances in the Application of Ethyl Cis-3-Iodoacrylate (CAS 31930-36-6) in Chemical Biology and Pharmaceutical Research

Ethyl cis-3-iodoacrylate (CAS 31930-36-6) is a versatile chemical intermediate that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its cis-configured double bond and iodoacrylate moiety, serves as a valuable building block for the synthesis of complex molecules, including bioactive compounds and drug candidates. Recent studies have explored its utility in various synthetic transformations, highlighting its role in cross-coupling reactions, cycloadditions, and other key processes that are central to modern medicinal chemistry.

One of the most notable advancements in the use of ethyl cis-3-iodoacrylate is its application in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the compound's efficacy in the construction of pyrrolidine derivatives via palladium-catalyzed coupling reactions. These derivatives exhibit promising activity against a range of biological targets, including enzymes involved in inflammatory pathways. The study underscored the compound's ability to introduce structural diversity into drug scaffolds, thereby enhancing the exploration of structure-activity relationships (SAR).

In addition to its synthetic utility, ethyl cis-3-iodoacrylate has been investigated for its potential as a probe in chemical biology. Researchers have leveraged its reactive iodoacrylate group to develop covalent inhibitors targeting cysteine residues in proteins. A recent preprint on bioRxiv (2024) detailed the use of this compound in the design of irreversible inhibitors for SARS-CoV-2 main protease, showcasing its applicability in addressing emerging infectious diseases. The study reported high selectivity and potency, with the compound forming a stable covalent adduct with the protease's active site cysteine.

Further investigations have explored the pharmacokinetic properties of derivatives derived from ethyl cis-3-iodoacrylate. A 2024 paper in *ACS Chemical Biology* highlighted the compound's role in improving the bioavailability of small-molecule therapeutics. By incorporating the iodoacrylate moiety into prodrug designs, researchers achieved enhanced membrane permeability and controlled release profiles, addressing longstanding challenges in drug delivery. These findings open new avenues for the development of next-generation therapeutics with optimized pharmacokinetic profiles.

Despite its promising applications, the handling and storage of ethyl cis-3-iodoacrylate require careful consideration due to its sensitivity to light and moisture. Recent advancements in stabilization techniques, such as the use of inert atmospheres and specialized packaging, have been reported in *Organic Process Research & Development* (2023). These innovations ensure the compound's integrity during storage and transportation, facilitating its broader adoption in research and industrial settings.

In conclusion, ethyl cis-3-iodoacrylate (CAS 31930-36-6) continues to emerge as a critical tool in chemical biology and pharmaceutical research. Its versatility in synthesis, potential as a biological probe, and contributions to drug design underscore its importance in the field. Ongoing research is expected to further expand its applications, particularly in the development of covalent drugs and targeted therapies. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.